Cas no 2288710-04-1 (6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde)

• Product Name: 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde
• CAS No: 2288710-04-1
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• CID: 5056018
• Update Time: 2025-05-20

6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde

• Inchi： 1S/C7H5BrFNO/c1-4-7(9)5(3-11)2-6(8)10-4/h2-3H,1H3
• InChI Key： CVOLGUUQCZPYOE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde

Introduction to 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde (CAS No: 2288710-04-1)

6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde (CAS No: 2288710-04-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyridine core substituted with bromine, fluorine, and a methyl group, making it a versatile intermediate for synthesizing more complex molecules. The presence of the aldehyde functional group at the 4-position enhances its reactivity, allowing for further functionalization through condensation, oxidation, or reduction reactions. Its unique structural attributes position it as a valuable building block in the development of novel bioactive compounds.

The compound's significance is underscored by its application in the synthesis of various pharmacologically relevant molecules. Pyridine derivatives are well-documented for their role in medicinal chemistry, particularly in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The bromo and fluoro substituents introduce electronic and steric effects that can modulate the binding affinity and selectivity of derived compounds. For instance, fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability and binding interactions with biological targets.

Recent advancements in synthetic methodologies have further highlighted the utility of 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde. Researchers have leveraged its reactive aldehyde group to construct complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These transformations enable the introduction of aryl or vinyl groups, expanding the structural diversity of potential drug candidates. Additionally, the compound has been utilized in the preparation of chiral auxiliaries and ligands for asymmetric synthesis, contributing to the growing field of enantioselective drug development.

In the realm of medicinal chemistry, one notable application of this compound is its use as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. By modifying the pyridine core with appropriate substituents, researchers can generate inhibitors with high specificity and potency. The aldehyde functionality provides a convenient handle for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and bioavailability.

The agrochemical industry has also recognized the potential of 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The bromo and fluoro substituents contribute to the bioactivity of these agrochemicals by influencing their interaction with biological targets in pests and weeds. Recent studies have demonstrated its role in developing next-generation crop protection agents that offer improved efficacy while minimizing environmental impact.

From a computational chemistry perspective, virtual screening methods have been employed to identify novel derivatives of 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde with enhanced biological activity. Molecular docking simulations have revealed that modifications at the 3-position can significantly alter binding affinities to protein targets. This has spurred interest in exploring fluorinated pyridines as pharmacophores due to their ability to enhance receptor binding through dipole interactions and hydrophobic effects.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine at the 6-position, fluorination at the 3-position, and methylation at the 2-position. The final step involves formylation at the 4-position to yield the desired aldehyde product. Advances in catalytic systems have enabled more efficient and selective versions of these transformations, reducing waste generation and improving yields.

The safety profile of 6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent exposure during synthesis and purification. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in a laboratory setting.

In conclusion,6-Bromo-3-fluoro-2-methylpyridine-4-carbaldehyde (CAS No: 2288710-04-1) represents a significant tool in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for generating novel bioactive molecules through diverse chemical transformations. As research continues to uncover new synthetic pathways and applications,this compound will undoubtedly remain a cornerstone in medicinal chemistry innovation.